Cas no 2680870-09-9 (5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid)

• Product Name: 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid
• CAS No: 2680870-09-9
• MF: C₁₁H₇F₃N₂O₅
• MW: 304.178893327713
• CID: 5635723
• PubChem ID: 165926837
• Update Time: 2025-10-31

5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291069
• 2680870-09-9
• 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid

• Inchi： 1S/C11H7F3N2O5/c12-11(13,14)10(19)15-2-1-5-3-6(16(20)21)4-7(8(5)15)9(17)18/h3-4H,1-2H2,(H,17,18)
• InChI Key： JHFWYMKRSOVHCS-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C(C(=O)O)=CC(=CC=2CC1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 304.03070581g/mol
• Monoisotopic Mass: 304.03070581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid

Introduction to 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid (CAS No. 2680870-09-9)

5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680870-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group and a trifluoroacetyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The indole core is a prominent motif in natural products and pharmaceuticals, known for its role in modulating various biological pathways. The introduction of a nitro group at the 5-position of the indole ring enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry for constructing more complex derivatives with tailored biological activities. Additionally, the presence of a trifluoroacetyl group at the 1-position introduces electron-withdrawing effects and influences the electronic distribution across the molecule, which can significantly impact its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have shown that nitro-substituted indoles can exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory responses, bacterial resistance mechanisms, and even certain types of cancer. The trifluoroacetyl group further enhances these interactions by increasing lipophilicity and improving cell membrane permeability, which are critical factors for drug bioavailability.

In the context of drug development, 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid serves as a versatile intermediate that can be further functionalized to produce novel analogs with enhanced pharmacological profiles. For instance, modifications at the 7-carboxylic acid position can introduce different pharmacophores that optimize solubility, metabolic stability, or target specificity. Such structural diversification is essential for overcoming resistance mechanisms and improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of pre-existing indole derivatives followed by acylation with trifluoroacetic anhydride or related reagents. The use of advanced catalytic systems has recently been explored to improve reaction efficiency and minimize byproduct formation. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high regioselectivity.

From a medicinal chemistry perspective, the biological evaluation of 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid has revealed promising activities in preclinical models. Notably, derivatives derived from this scaffold have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Furthermore, preliminary studies suggest potential antitumor properties due to their ability to modulate signaling pathways associated with cell proliferation and apoptosis. These findings underscore the importance of this compound as a lead structure for developing next-generation therapeutics.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active compounds from large libraries. In this regard, 5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid has been utilized in virtual screening campaigns to identify hits with desirable pharmacokinetic properties. Computational methods such as molecular docking have been instrumental in predicting binding interactions between this compound and its target proteins, providing insights into possible mechanisms of action.

Future research directions may focus on exploring the metabolic fate of this compound in vivo to assess its safety profile and optimize dosing regimens. Additionally, exploring its potential as an adjuvant therapy in combination with existing treatments could provide new therapeutic strategies for challenging diseases. The versatility of its structural framework allows for extensive chemical manipulation, making it an attractive candidate for structure-based drug design initiatives.

In summary,5-nitro-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-7-carboxylic acid (CAS No. 2680870-09-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a key intermediate in drug discovery underscores its importance in developing novel therapeutics targeting inflammation-related diseases and cancer. As research continues to uncover new applications for this compound, further exploration of its synthetic pathways and pharmacological properties will undoubtedly contribute to future medical breakthroughs.